Cas no 26171-06-2 ((1-Methylpyrrolidin-2-yl)methanamine)

• Product Name: (1-Methylpyrrolidin-2-yl)methanamine
• CAS No: 26171-06-2
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD09971798
• CID: 280485
• PubChem ID: 117300
• Update Time: 2025-06-11

(1-Methylpyrrolidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Methylpyrrolidin-2-yl)methanamine
• (1-Methylpyrrolidin-2-yl)methylamine
• 1-Methylpyrrolidine-2-methylamine
• 2-Pyrrolidinemethanamine,1-methyl-
• (N-methyl-pyrrolidine)-methyl-amine
• 1-methyl 2-aminomethyl pyrrolidine
• 1-methyl-2-aminomethyl-pyrrolidine
• 2-aminomethyl-1-methylpyrrolidine
• AC1L3KLJ
• AC1Q3ZQ8
• Ambcb4111535
• C-(1-Methyl-pyrrolidin-2-yl)-methylamin
• C-(1-methyl-pyrrolidin-2-yl)-methylamine
• EINECS 247-496-7
• SureCN1621133
• 1-(1-methylpyrrolidin-2-yl)methanamine
• DTXSID00949041
• BS-12847
• (S)-2-(Aminomethyl)-1-methylpyrrolidine
• (1-Methylpyrrolidin-2-yl)methylamine, AldrichCPR
• SCHEMBL1621133
• D82178
• 1-Methyl-2-pyrrolidinemethanamine
• AM100590
• SY015667
• FT-0648680
• SY065143
• 2-pyrrolidinemethanamine, 1-methyl-
• MFCD09971798
• 26171-06-2
• 1-methyl-2-aminomethylpyrrolidine
• 2-Aminomethyl-1-methyl-pyrrolidine
• NS00051429
• MFCD18425625
• JUFKJRCMBLLXNH-UHFFFAOYSA-N
• FT-0678401
• 1-Methylpyrrolidine-2-methanamine
• EN300-55709
• PB34570
• 1-(1-methyl-2-pyrrolidinyl)methanamine
• C-(1-methylpyrrolidin-2-yl)methylamine
• A877342
• SY097255
• PB21275
• Z326202522
• rac 2-Aminomethyl-1-methyl-pyrrolidine
• CS-0128646
• AKOS016344181
• BB 0259871
• AKOS000210759
• DB-067545
• STK897784
• ALBB-012270

• MDL： MFCD09971798
• Inchi： 1S/C6H14N2/c1-8-4-2-3-6(8)5-7/h6H,2-5,7H2,1H3
• InChI Key： JUFKJRCMBLLXNH-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1CN

Computed Properties

• Exact Mass: 114.11582
• Monoisotopic Mass: 114.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.917
• Boiling Point: 126.7°Cat760mmHg
• Flash Point: 32.7°C
• Refractive Index: 1.473
• PSA: 29.26

(1-Methylpyrrolidin-2-yl)methanamine Security Information

• HazardClass：IRRITANT

Additional information on (1-Methylpyrrolidin-2-yl)methanamine

Introduction to (1-Methylpyrrolidin-2-yl)methanamine and Its Significance in Modern Chemical Research

(1-Methylpyrrolidin-2-yl)methanamine, with the CAS number 26171-06-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a pyrrolidine core with a methyl group and an amine functional group, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structure of (1-Methylpyrrolidin-2-yl)methanamine consists of a six-membered heterocyclic ring containing nitrogen, which is a common motif in biologically active molecules. The presence of the methyl group at the 1-position and the amine group at the 2-position introduces unique reactivity and binding properties, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in pyrrolidine derivatives due to their prevalence in natural products and their potential as pharmacophores. The compound (1-Methylpyrrolidin-2-yl)methanamine is no exception, with studies suggesting its utility in the development of novel therapeutic agents. Its ability to serve as a building block for more intricate structures has made it a focal point in medicinal chemistry research.

One of the most compelling aspects of (1-Methylpyrrolidin-2-yl)methanamine is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop compounds with potential applications in areas such as neuroscience, oncology, and inflammation. The amine group, in particular, provides a site for further functionalization, allowing chemists to tailor the properties of the resulting molecules to specific biological targets.

Recent advancements in computational chemistry have further enhanced the understanding of how (1-Methylpyrrolidin-2-yl)methanamine interacts with biological systems. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing a foundation for rational drug design. These studies have been instrumental in identifying promising candidates for further development.

The pharmaceutical industry has also shown interest in (1-Methylpyrrolidin-2-yl)methanamine due to its potential as an intermediate in the synthesis of small-molecule drugs. Its structural framework is conducive to modifications that can enhance pharmacokinetic properties, such as solubility and bioavailability. This has led to several ongoing clinical trials where derivatives of this compound are being evaluated for their therapeutic efficacy.

In addition to its pharmaceutical applications, (1-Methylpyrrolidin-2-yl)methanamine has found utility in other areas of chemical research. For instance, it serves as a precursor in the synthesis of catalysts and ligands used in organic transformations. Its ability to form stable complexes with metals makes it particularly valuable in homogeneous catalysis, where it can facilitate reactions under mild conditions.

The environmental impact of using (1-Methylpyrrolidin-2-yl)methanamine as a building block has also been considered. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. These green chemistry approaches align with broader industry trends aimed at reducing the environmental footprint of chemical manufacturing processes.

Looking ahead, the future prospects for (1-Methylpyrrolidin-2-yl)methanamine appear promising. Ongoing research continues to uncover new applications and refine synthetic methodologies. As our understanding of its properties grows, so does its potential to contribute to advancements in medicine and materials science. The compound exemplifies how fundamental chemical research can lead to tangible benefits across multiple disciplines.

In conclusion, (1-Methylpyrrolidin-2-yl)methanamine (CAS no 26171-06-2) is a versatile compound with significant implications for modern chemical research. Its structural features make it an invaluable tool for synthesizing bioactive molecules, while its role in catalysis highlights its broader utility. As research progresses, this compound is poised to play an even greater role in shaping the future of pharmaceuticals and materials science.